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Compound of Interest

Compound Name: Butyl cinnamate

Cat. No.: B178206 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Butyl cinnamate, with a focus on the correct selection, use, and

disposal of Personal Protective Equipment (PPE).

Butyl cinnamate is a combustible liquid that can cause skin and serious eye irritation.[1][2] In

some cases, it may be harmful if swallowed.[3] Adherence to proper safety protocols is crucial

to minimize exposure and mitigate risks.

Recommended Personal Protective Equipment
When handling Butyl cinnamate, a comprehensive PPE strategy is necessary to protect the

skin, eyes, and respiratory system. The following table summarizes the recommended PPE.
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PPE Category Recommended Equipment

Hand Protection

Butyl rubber gloves are highly recommended

due to their excellent resistance to esters.[1][3]

[4] Nitrile gloves are generally not

recommended for use with esters.[5] Always

inspect gloves for any signs of degradation

before use.[4]

Eye Protection

Chemical safety goggles are required to protect

against splashes. In situations with a higher risk

of splashing, a face shield should be worn in

addition to goggles.[3]

Body Protection

A laboratory coat or light protective clothing

should be worn to prevent skin contact.[3] For

larger quantities or in case of a significant spill,

impervious clothing may be necessary.[4]

Respiratory Protection

In well-ventilated areas, respiratory protection is

typically not required. However, in poorly

ventilated or confined spaces, a NIOSH-

approved respirator with appropriate cartridges

should be used to avoid inhaling vapors.[3][6]

Physical and Chemical Properties
Understanding the properties of Butyl cinnamate is essential for safe handling and storage.

Property Value

Flash Point > 230 °F (> 110 °C)[3]

Specific Gravity 1.001 to 1.004 @ 25 °C[3]

Vapor Pressure 0.002 mm/Hg @ 20 °C[3]

Appearance Colorless to pale yellow liquid[6]

Odor Sweet, balsamic, cocoa[6]
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Operational Plans: Donning and Doffing PPE
Proper procedures for putting on and taking off PPE are critical to prevent cross-contamination.

Donning (Putting On) PPE Workflow:

Preparation Donning Sequence

Wash and dry hands thoroughly Inspect PPE for damage Don Laboratory Coat Don Chemical Safety Goggles Don Face Shield (if needed) Don Butyl Rubber Gloves

Click to download full resolution via product page

PPE Donning Sequence

Doffing (Taking Off) PPE Workflow:

The sequence for removing PPE is designed to minimize the spread of contaminants.

Gloves: Remove gloves using a glove-to-glove and then skin-to-skin technique to avoid

touching the outer contaminated surface.

Face Shield/Goggles: Remove from the back of the head.

Laboratory Coat: Remove by rolling it inside out, without touching the exterior.

Wash Hands: Wash hands thoroughly with soap and water immediately after removing all

PPE.

Disposal Plan for Contaminated PPE
All PPE that has come into contact with Butyl cinnamate must be treated as hazardous waste

and disposed of according to institutional and local regulations.[1]
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Contaminated PPE
(Gloves, Coat, etc.)

Segregate from general waste

Place in a designated, labeled,
leak-proof hazardous waste container

Arrange for disposal by a
licensed hazardous waste management company

Click to download full resolution via product page

Disposal Workflow for Contaminated PPE

Emergency Procedures in Case of Exposure
In the event of accidental exposure to Butyl cinnamate, immediate action is crucial.

Skin Contact: Immediately wash the affected area with soap and plenty of water.[3] Remove

contaminated clothing and wash it before reuse.[3] If skin irritation persists, seek medical

attention.[1][2]

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[1][3] Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration or oxygen and seek immediate medical attention.[3][5]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[3]
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By adhering to these guidelines, researchers can handle Butyl cinnamate safely and

effectively, minimizing risks and ensuring a secure laboratory environment. Always consult the

specific Safety Data Sheet (SDS) for the product you are using for the most detailed and up-to-

date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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